- Boc Groups as Protectors and Directors for Ir-Catalyzed C-H Borylation of Heterocycles, Journal of Organic Chemistry, 2009, 74(23), 9199-9201
Cas no 937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
937366-54-6 structure
Product Name:3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
CAS No:937366-54-6
MF:C14H18BNO2
MW:243.109223842621
MDL:MFCD09879158
CID:1016456
PubChem ID:53398056
Update Time:2025-09-23
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- INDOLE-3-BORONIC ACID PINACOL ESTER
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
- 5,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)indole
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (ACI)
- CS-0137703
- MFCD09879158
- 3-Indoleboronic Acid Pinacol Ester
- DTXSID60694404
- SY029280
- AS-41870
- 937366-54-6
- DB-079675
- SCHEMBL2111365
- PINACOL ESTER INDOLE-5-BORONIC ACID
- WQPRSRMWYVTUTE-UHFFFAOYSA-N
- MB08127
- AKOS015950042
-
- MDL: MFCD09879158
- Inchi: 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)11-9-16-12-8-6-5-7-10(11)12/h5-9,16H,1-4H3
- InChI Key: WQPRSRMWYVTUTE-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1C2C(=CC=CC=2)NC=1
Computed Properties
- Exact Mass: 243.14300
- Monoisotopic Mass: 243.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.2A^2
- Molecular Weight: 243.11
Experimental Properties
- Density: 1.11
- PSA: 34.25000
- LogP: 2.46710
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM136076-500mg |
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
937366-54-6 | 0.95 | 500mg |
$360 | 2021-08-05 | |
| TRC | I577768-25mg |
Indole-3-boronic Acid Pinacol Ester |
937366-54-6 | 25mg |
$98.00 | 2023-05-18 | ||
| TRC | I577768-50mg |
Indole-3-boronic Acid Pinacol Ester |
937366-54-6 | 50mg |
$161.00 | 2023-05-18 | ||
| TRC | I577768-100mg |
Indole-3-boronic Acid Pinacol Ester |
937366-54-6 | 100mg |
$253.00 | 2023-05-18 | ||
| TRC | I577768-250mg |
Indole-3-boronic Acid Pinacol Ester |
937366-54-6 | 250mg |
$529.00 | 2023-05-18 | ||
| Alichem | A199008647-1g |
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole |
937366-54-6 | 95% | 1g |
$708.40 | 2023-08-31 | |
| Apollo Scientific | OR305200-250mg |
1H-Indole-3-boronic acid, pinacol ester |
937366-54-6 | 98% | 250mg |
£48.00 | 2024-08-03 | |
| Apollo Scientific | OR305200-1g |
1H-Indole-3-boronic acid, pinacol ester |
937366-54-6 | 98% | 1g |
£126.00 | 2024-08-03 | |
| abcr | AB480781-250 mg |
Indole-3-boronic acid pinacol ester, 95%; . |
937366-54-6 | 95% | 250mg |
€189.20 | 2023-05-18 | |
| abcr | AB480781-1 g |
Indole-3-boronic acid pinacol ester, 95%; . |
937366-54-6 | 95% | 1g |
€387.30 | 2023-05-18 |
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Production Method
Production Method 1
Reaction Conditions
1.1 45 min, 180 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 8 h, 90 °C
Reference
- Preparation of 8-indole [4,3-c] pyrimido [1,2,4] triazole derivatives as antitumor agent, China, , ,
Production Method 3
Reaction Conditions
1.1 Catalysts: Bis[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]nickel Solvents: Hexane ; 4 h, 60 °C
Reference
- Ni-Catalyzed Traceless, Directed C3-Selective C-H Borylation of Indoles, Journal of the American Chemical Society, 2020, 142(30), 13136-13144
Production Method 4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 10 min, 80 °C
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ; rt
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ; rt
Reference
- A Traceless Directing Group for C-H Borylation, Angewandte Chemie, 2013, 52(49), 12915-12919
Production Method 5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 20 min, 80 °C; 80 °C → rt
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C
Reference
- Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors, European Journal of Medicinal Chemistry, 2020, 205,
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Tetrahydrofuran ; 24 h, reflux
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Alcohol oxidase-based enzyme-linked immunosorbent assay using latent fluorophore or chromophore, United States, , ,
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials
- Indole
- 3-Bromoindole
- Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole-1-carboxylate
- Bis(pinacolato)diborane
- Pinacolborane
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole) Related Products
- 642494-36-8(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 388116-27-6(4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 685103-98-4(4-isoquinolineboronic acid pinacol ester)
- 171364-85-5(quinoline-3-boronic acid pinacol ester)
- 1180557-67-8(3,7-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Quinoline)
- 642494-37-9(7-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
- 269410-24-4(Indole-5-boronic acid, pinacol ester)
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- 683229-61-0(1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
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